Cas no 62366-66-9 (1,2-Benzenedicarbonyl dichloride, 4-chloro-)
62366-66-9 structure
Product Name:1,2-Benzenedicarbonyl dichloride, 4-chloro-
CAS No:62366-66-9
MF:C8H3Cl3O2
MW:237.467219591141
CID:447797
PubChem ID:15044562
Update Time:2025-04-19
1,2-Benzenedicarbonyl dichloride, 4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonyl dichloride, 4-chloro-
- 4-chlorobenzene-1,2-dicarbonyl chloride
- DTXSID50567456
- RNOVZBXRHVJOCI-UHFFFAOYSA-N
- SCHEMBL654794
- 4-Chlorobenzene-1,2-dicarbonyl dichloride
- 4-chlorophthaloyl chloride
- 62366-66-9
-
- Inchi: 1S/C8H3Cl3O2/c9-4-1-2-5(7(10)12)6(3-4)8(11)13/h1-3H
- InChI Key: RNOVZBXRHVJOCI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)Cl)=C(C(=O)Cl)C=1
Computed Properties
- Exact Mass: 235.91999
- Monoisotopic Mass: 235.919862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,2-Benzenedicarbonyl dichloride, 4-chloro- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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